1,4-Diphosphinine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,4-Diphosphinine is a compound that has been the subject of synthetic concepts and breakthroughs in chemistry over the last four decades . It’s related to P-bridged bis (NHCs) chemistry, starting from monocyclic 1,4-dihydro-1,4-diphosphinines in the early 80s to the most recent and promising achievements of tricyclic 1,4-dihydro-1,4-diphosphinines and tricyclic 1,4-diphosphinines .
Synthesis Analysis
The synthesis of this compound involves various concepts and breakthroughs. It started from monocyclic 1,4-dihydro-1,4-diphosphinines in the early 80s to the most recent and promising achievements of tricyclic 1,4-dihydro-1,4-diphosphinines and tricyclic 1,4-diphosphinines . P-Functional phosphanylated tetrathiafulvalenes were synthesized via stepwise lithiation and phosphanylation of TTF derivatives, and then reacted with PCl3 to form the related P-chloro compounds .
Molecular Structure Analysis
Theoretical aspects are presented for 1,4-dihydro- and 1,4-diphosphinines considering HOMO LUMO situations as well as the degree of aromaticity . Fundamental characteristics of analytical data of these compounds are highlighted with special focus on substituent effects, structural aspects, and trends of electrophilicity .
Chemical Reactions Analysis
The two P-centers and the heterocyclic rings of 1,4-dihydro- and 1,4-diphosphinines constitute a broad platform for substitution, reduction/oxidation, alkylation, complexation, and cycloaddition reactions . Reactions of P-chloro compounds with LDA resulted in the formation of the corresponding 1,4-dihydro-1,4-diphosphinines .
Future Directions
Properties
IUPAC Name |
1,4-diphosphinine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4P2/c1-2-6-4-3-5-1/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPSMLKGAOILVRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CP=CC=P1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4P2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20739825 |
Source
|
Record name | 1,4-Diphosphinine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20739825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
290-78-8 |
Source
|
Record name | 1,4-Diphosphinine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20739825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.